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Compound of Interest

Compound Name: D-Glucose-d1-2

Cat. No.: B12057919

Essential Safety and Handling Guide for D-Glucose-
d1-2

This guide provides crucial safety, handling, and disposal information for D-Glucose-d1-2,
tailored for researchers, scientists, and drug development professionals. D-Glucose-d1-2 is a
stable isotope-labeled sugar used in metabolic research and other scientific applications.[1]
While it is not radioactive, it requires careful handling to mitigate potential hazards.[2]

Hazard Identification and Classification

D-Glucose-d1-2 is classified with the following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

» Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3]

o Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[3]

o Specific Target Organ Toxicity (Single Exposure, Respiratory Tract Irritation) (Category 3):
May cause respiratory irritation.[3]

GHS Hazard Summary Table
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety.[4] All PPE should be properly designed, constructed, and maintained.

[4]

Recommended PPE for Handling D-Glucose-d1-2

PPE Category

Item

Specifications

Eye Protection

Safety goggles with side-

shields

Must be worn to protect eyes

from dust and powder.[3]

Hand Protection

Protective gloves

Chemical-resistant gloves are

required.[3]

Body Protection

Impervious clothing / Lab coat

Long-sleeved shirts and pants
that cover the entire body

should be worn.[3]

Respiratory Protection

Suitable respirator

Use in a well-ventilated area.
[3] A respirator is necessary to

protect from airborne particles.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of D-Glucose-d1-2.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of D-Glucose-d1-2.
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Detailed Experimental Protocol
e Preparation:
o Conduct a thorough risk assessment before beginning any work.
o Ensure the work area, such as a chemical fume hood, is well-ventilated.[3]

o Put on all required personal protective equipment, including safety goggles, gloves, and a
lab coat.[3]

e Handling:

o Weigh the solid D-Glucose-d1-2 in a designated area, taking care to avoid the formation
of dust.[5]

o If working with solutions, avoid inhalation of vapors or mists.[3]
o Do not eat, drink, or smoke in the handling area.[3]
e Post-Handling:
o After handling, wash your hands thoroughly with soap and water.[3]
o Clean and decontaminate all work surfaces and equipment.

o Store D-Glucose-d1-2 in a tightly closed, properly labeled container in a dry, cool, and
well-ventilated place.[5]

Disposal Plan

Proper disposal of D-Glucose-d1-2 is critical to prevent environmental contamination and
ensure regulatory compliance. As a stable isotope-labeled compound, it is not radioactive and
does not require specialized radioactive waste disposal protocols.[2] The disposal should follow
procedures for non-hazardous chemical waste, unless mixed with other hazardous materials.[2]

Disposal Decision Tree
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Caption: Decision-making process for the disposal of D-Glucose-d1-2.
Disposal Protocol

* Waste Identification: Identify and segregate waste containing D-Glucose-d1-2 from other
laboratory waste streams.[2]

¢ Containerization:

o Non-Hazardous: If the waste is not mixed with other hazardous chemicals, place it in a
designated container for non-hazardous chemical waste.[6]

o Hazardous: If mixed with hazardous substances, the waste must be treated as hazardous.
[6] Place it in a compatible, sealed, and clearly labeled hazardous waste container.[6] The
label must indicate "Hazardous Waste" and list all chemical components.[6]

¢ Disposal:
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o Dispose of the waste through a licensed and approved chemical waste disposal company.

[2]

o Crucially, do not dispose of D-Glucose-d1-2 down the drain or in regular trash.[2]

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately.

First Aid Procedures

Exposure Route Action

If swallowed, rinse the mouth with water. Call a
Ingestion POISON CENTER or doctor if you feel unwell.

[3]

If on skin, wash with plenty of soap and water.[3]
Skin Contact Take off contaminated clothing and wash it

before reuse.[3]

If inhaled, remove the victim to fresh air and
Inhalation keep them at rest in a position comfortable for
breathing.[3]

If in eyes, rinse cautiously with water for several
Eye Contact minutes. Remove contact lenses if present and

easy to do. Continue rinsing.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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